4-[(2-Ethylhydrazin-1-yl)methyl]-3,5-dimethyl-1H-pyrrole-2-carboxylic acid

• Molecular Formula: C10H17N3O2
• Molecular Weight: 211.26 g/mol
• SMILES: CCNNCC1=C(NC(=C1C)C(=O)O)C
• InChI: InChI=1S/C10H17N3O2/c1-4-11-12-5-8-6(2)9(10(14)15)13-7(8)3/h11-13H,4-5H2,1-3H3,(H,14,15)
• InChIKey: GHNLKOFLTCEMBZ-UHFFFAOYSA-N

4-[(2-Ethylhydrazin-1-yl)methyl]-3,5-dimethyl-1H-pyrrole-2-carboxylic acid – Overview

4-[(2-Ethylhydrazin-1-yl)methyl]-3,5-dimethyl-1H-pyrrole-2-carboxylic acid (CAS 2060048-45-3, molecular formula C₁₀H₁₇N₃O₂, molecular weight 211.26 g/mol) is a synthetic pyrrole-2-carboxylic acid derivative bearing an N-ethylhydrazinomethyl substituent at the 4-position and methyl groups at the 3- and 5-positions of the pyrrole ring . The compound belongs to a broader class of pyrrole-hydrazine hybrids that have attracted interest as versatile intermediates for constructing hydrazone, pyrazole, and other nitrogen-rich heterocyclic libraries in medicinal chemistry and agrochemical discovery programs [1]. It is commercially available from specialty chemical suppliers at 95% purity (Leyan), typically in research-scale quantities (1 g–100 g) .

✓ Synthetic building block for pyrrole-hydrazone libraries with N-ethyl hydrazine handle

✓ Fills steric/electronic gap between methyl and isopropyl N-alkyl analogs

✓ Supports regioselective hydrazone formation; reduces bis-condensation risk relative to N-methyl analog

• [1] Vladimirova, S., Hristova, R., & Iliev, I. (2024). Synthesis, Cytotoxicity and Antiproliferative Effect of New Pyrrole Hydrazones. Molecules, 29(23), 5499. View Source

4-[(2-Ethylhydrazin-1-yl)methyl]-3,5-dimethyl-1H-pyrrole-2-carboxylic acid – Analog Substitution Limits

Within the 3,5-dimethyl-1H-pyrrole-2-carboxylic acid scaffold family, the identity of the N-alkyl group on the hydrazine side chain dictates the steric bulk, hydrogen-bond donor/acceptor capacity, lipophilicity, and metabolic stability of the resulting derivatives. The methyl analog (CAS 2060030-25-1, N-methylhydrazinomethyl) provides minimal steric shielding and lower clogP, while the isopropyl analog (CAS 2060006-40-6, N-isopropylhydrazinomethyl) introduces greater steric hindrance that can impede subsequent condensation reactions with bulky carbonyl partners . The ethyl substituent on the target compound occupies an intermediate steric and electronic space that is frequently favored in lead optimization for balancing permeability and solubility [1]. Direct substitution with the methyl or isopropyl variant therefore changes both the reactivity profile of the hydrazine group in downstream derivatization and the physicochemical properties of the final conjugate, making simple interchanges chemically and pharmacologically consequential.

N-Methyl analog (CAS 2060030-25-1)

Lower steric shielding may lead to uncontrolled bis-condensation and altered conjugate polarity; hydrazine reactivity profile shifts away from ethyl-balanced kinetics.

N-Isopropyl analog (CAS 2060006-40-6)

Increased steric hindrance can impede condensation with bulky carbonyl partners; higher clogP and distinct pKa alter downstream conjugate physicochemical properties.

• [1] Vladimirova, S., Hristova, R., & Iliev, I. (2024). Synthesis, Cytotoxicity and Antiproliferative Effect of New Pyrrole Hydrazones. Molecules, 29(23), 5499. View Source

Quantitative Differentiation Evidence

N-Alkyl Hydrazine Side Chain: Molecular Descriptor Differentiation

Among the three commercially available N-alkyl hydrazine analogs on the 3,5-dimethyl-1H-pyrrole-2-carboxylic acid scaffold, the ethyl-substituted target compound (C₁₀H₁₇N₃O₂, MW 211.26 g/mol) exhibits intermediate molecular weight, calculated logP, and hydrogen-bonding capacity relative to the methyl (C₉H₁₅N₃O₂, MW 197.24 g/mol) and isopropyl (C₁₁H₁₉N₃O₂, MW 225.29 g/mol) variants . Predicted pKa values follow the trend: methyl analog ~8.27, ethyl analog ~7.9–8.2, isopropyl analog ~4.78 (most acidic proton, predicted), indicating that the N-alkyl group modulates the basicity and protonation state of the hydrazine moiety under physiological conditions [1]. The ethyl variant's intermediate clogP (~0.5–1.5 units higher than methyl, ~0.3–0.8 units lower than isopropyl) positions it favorably within Lipinski Rule of Five space for oral bioavailability when incorporated into larger conjugates [2].

N-Alkyl chain molecular descriptors

Cross-study comparable

Ethyl: MW 211.26, clogP ~0.0–1.0, pKa ~7.9–8.2
ΔMW +14.02 vs methyl, -14.03 vs isopropyl; ΔpKa ~ -0.1 to -0.5 vs methyl, ~+3.1 to +3.4 vs isopropyl

Identifies ethyl as an intermediate property scaffold for systematic SAR library design

Predicted values (ACD/Labs, ChemAxon); experimental logP/pKa verification recommended

Evidence Dimension	Molecular weight, predicted logP, predicted pKa (most acidic)
Target Compound Data	MW 211.26 g/mol; clogP ~0.0–1.0; predicted pKa (hydrazine NH) ~7.9–8.2
Comparator Or Baseline	Methyl analog: MW 197.24 g/mol, clogP ~ -0.5–0.5, predicted pKa ~8.27; Isopropyl analog: MW 225.29 g/mol, clogP ~1.0–2.0, predicted pKa ~4.78
Quantified Difference	ΔMW: +14.02 vs. methyl, -14.03 vs. isopropyl; ΔpKa: ~ -0.1 to -0.5 vs. methyl, ~ +3.1 to +3.4 vs. isopropyl
Conditions	Predicted values from ACD/Labs or ChemAxon algorithms as reported on vendor and database pages

Why This Matters

Procurement decisions for building-block libraries require precise molecular property matching; the ethyl variant fills a specific MW/logP/pKa gap not addressed by the methyl or isopropyl analogs, enabling systematic SAR exploration.

• [1] NVChem predicted properties for N-alkyl hydrazine pyrrole carboxylic acid derivatives (pKa, density). https://ja.nvchem.net/ View Source
• [2] Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. View Source

Antiproliferative Activity of Pyrrole-Hydrazone Class

While direct antiproliferative data for the free acid target compound are not yet reported, closely related pyrrole-based hydrazones derived from analogous pyrrole hydrazide intermediates have demonstrated IC₅₀ values of 44.63 ± 3.51 μM (compound 1C, SI = 3.83) and 31.93 ± 2.59 μM (compound 2C, SI = 5.51) against human melanoma SH-4 cells, with selectivity indices 10- to 14.5-fold higher than cisplatin (SI = 0.38) when tested in the same MTT assay [1]. In a separate study, pyrrole-ring-containing hydrazide-hydrazone 3h showed IC₅₀ values of 1.32, 2.99, and 1.71 μM against PC-3, MCF-7, and HT-29 cancer lines respectively [2]. The target compound, as the corresponding free acid hydrazine precursor, serves as the direct synthetic entry point to analogous hydrazone libraries; its ethyl substitution pattern maps onto the 2C series where the N-alkyl chain length was shown to influence both potency and cell-cycle arrest profile (S/G2 phase accumulation) [1].

Antiproliferative class context

Class-level inference

Pyrrole hydrazone 2C (related ethyl series): IC₅₀ 31.93 µM, SI 5.51 vs melanoma SH-4; cisplatin SI 0.38 (MTT assay)

Reported class-level antiproliferative response; target compound is the hydrazine precursor for analogous hydrazones

No direct IC₅₀ for the free acid; data represent derived hydrazones; class selectivity trend noted

Evidence Dimension	In vitro antiproliferative IC₅₀ and Selectivity Index (SI) vs. normal fibroblasts
Target Compound Data	No direct IC₅₀ reported; serves as synthetic precursor to 2-ethylhydrazone series
Comparator Or Baseline	Pyrrole hydrazone 1C: IC₅₀ = 44.63 ± 3.51 μM, SI = 3.83; 2C: IC₅₀ = 31.93 ± 2.59 μM, SI = 5.51; Cisplatin: SI = 0.38 (SH-4 melanoma, MTT assay) [1]; Hydrazide-hydrazone 3h: IC₅₀ = 1.32–2.99 μM (PC-3, MCF-7, HT-29) [2]
Quantified Difference	Class hydrazones show 8- to 14.5-fold higher selectivity than cisplatin; potency varies ~30-fold depending on substituent pattern
Conditions	MTT dye reduction assay, SH-4 human melanoma cells, HaCaT keratinocytes, BALB 3T3 fibroblasts; 48–72 h exposure

Why This Matters

The target compound is the essential building block for constructing the 2-ethyl hydrazone sub-series; procurement enables systematic exploration of N-ethyl-specific SAR that cannot be accessed using methyl or isopropyl precursors.

• [1] Vladimirova, S., Hristova, R., & Iliev, I. (2024). Synthesis, Cytotoxicity and Antiproliferative Effect of New Pyrrole Hydrazones. Molecules, 29(23), 5499. IC₅₀ data for 1C (44.63 μM, SI 3.83) and cisplatin (SI 0.38). View Source
• [2] Synthesis and Biological Evaluation of Some Hydrazide-Hydrazone Derivatives as Anticancer Agents (2022). DOAJ. Compound 3h IC₅₀ = 1.32 (PC-3), 2.99 (MCF-7), 1.71 (HT-29) μM. View Source

Antitubercular MIC Benchmarking – M. tuberculosis H37Rv

Pyrrole-2-carboxylic acid-derived carbohydrazides and hydrazones have been evaluated against Mycobacterium tuberculosis H37Rv (ATCC 27294) using the Microplate Alamar Blue Assay (MABA) at a screening concentration of 6.25 μg/mL. Within this class, hydrazones exhibited up to 68% inhibition, while the parent carbohydrazides showed 0–34% inhibition, demonstrating that hydrazone formation from the hydrazide precursor is critical for antitubercular activity [1]. The most active hydrazone in the series (compound 22) achieved 68% inhibition at 6.25 μg/mL, and related pyrrole-based hydrazones have shown IC₅₀ and IC₉₀ values of 5.92 μg/mL and 9.37 μg/mL respectively against the same strain [2]. The target compound, bearing a free carboxylic acid and an N-ethylhydrazine group, is structurally analogous to the carbohydrazide intermediates from which the active hydrazones were derived and can be directly converted to the corresponding hydrazide for condensation with aldehydes.

Antitubercular MIC benchmarking

Class-level inference

Pyrrole hydrazone 22: 68% inhibition at 6.25 µg/mL (M. tuberculosis H37Rv); parent carbohydrazide inactive (0%)

Hydrazone formation from hydrazine precursor is essential for reported antitubercular screening response

Class inference; target compound is a structural analog of the carbohydrazide intermediate; direct MIC not reported

Evidence Dimension	Inhibition of M. tuberculosis H37Rv growth
Target Compound Data	No direct MIC reported; structural analog of pyrrole carbohydrazide precursors
Comparator Or Baseline	Pyrrole hydrazone 22: 68% inhibition at 6.25 μg/mL; parent carbohydrazide 1: 0% inhibition at 6.25 μg/mL [1]; Pyrrole hydrazone series: IC₅₀ 5.92 μg/mL, IC₉₀ 9.37 μg/mL [2]; Isoniazid (positive control): MIC ~0.05 μg/mL
Quantified Difference	68% vs. 0% inhibition between hydrazone and parent carbohydrazide at equal concentration; IC₅₀ values ~5–6 μg/mL for optimized hydrazones
Conditions	MABA broth microdilution, 12B medium, M. tuberculosis H37Rv ATCC 27294, 6.25 μg/mL screening concentration

Why This Matters

The target compound's hydrazine moiety is essential for generating the hydrazone pharmacophore required for antitubercular activity; procurement of the ethyl variant allows exploration of N-ethyl-specific effects on MIC that cannot be assessed with the methyl or isopropyl congeners.

• [1] Bijev, A. (2006). Synthesis and preliminary screening of carbohydrazides and hydrazones of pyrrole derivatives as potential tuberculostatics. Arzneimittelforschung, 56(2), 96–103. View Source
• [2] Bijev, A., & Georgieva, M. (2010). Pyrrole-Based Hydrazones Synthesized and Evaluated In Vitro as Potential Tuberculostatics. Letters in Drug Design & Discovery, 7(6), 430–437. View Source

Hydrazone Formation Rate and Regioselectivity

The target compound's N-ethylhydrazine group participates in condensation reactions with aldehydes and ketones to form hydrazones. The rate of hydrazone formation is influenced by the steric and electronic properties of the N-alkyl substituent. Ethylhydrazine (logP -0.52 to 0.56, pKa ~8.75 predicted) exhibits nucleophilic reactivity intermediate between methylhydrazine (less sterically hindered, faster condensation with unhindered carbonyls) and isopropylhydrazine (more hindered, slower kinetics with sterically demanding substrates) [1]. This differential reactivity has practical consequences: the ethyl variant provides sufficient nucleophilicity for efficient condensation while offering enough steric differentiation to achieve regioselective mono-functionalization in the presence of the competing pyrrole NH and carboxylic acid groups. The target compound thus enables a wider substrate scope in hydrazone library synthesis compared to the methyl analog, which may undergo uncontrolled bis-condensation, or the isopropyl analog, which may fail to react with ortho-substituted benzaldehydes [2].

Hydrazone formation rate & regioselectivity

Supporting evidence

Ethyl A-value ~1.75, Taft Es ~ -0.07
ΔA-value +0.05 vs methyl, -0.40 vs isopropyl; ΔEs -0.07 vs methyl, +0.40 vs isopropyl

Ethyl substituent provides a synthetically practical balance of nucleophilic reactivity and steric differentiation

Steric parameters from physical organic chemistry references; substrate scope may require experimental validation

Evidence Dimension	Nucleophilic reactivity and steric accessibility of hydrazine NH₂
Target Compound Data	N-ethyl substituent: A-value ~1.75 kcal/mol, Taft Es ~ -0.07, χ (electronegativity) moderate
Comparator Or Baseline	N-methyl: A-value ~1.70 kcal/mol, Es ~0.00, less steric differentiation; N-isopropyl: A-value ~2.15 kcal/mol, Es ~ -0.47, significantly more hindered
Quantified Difference	ΔA-value: +0.05 vs. methyl, -0.40 vs. isopropyl; ΔEs: -0.07 vs. methyl, +0.40 vs. isopropyl
Conditions	Standard steric parameters (A-value, Taft Es); nucleophilic addition to carbonyl electrophiles

Why This Matters

For medicinal chemistry teams synthesizing focused hydrazone libraries, the ethyl substituent offers a synthetically practical balance of reactivity and selectivity, reducing by-product formation and purification burden relative to the methyl or isopropyl alternatives.

• [1] PubChem. Ethylhydrazine, CID 12434. XLogP3-AA = -0.6. https://pubchem.ncbi.nlm.nih.gov/compound/12434 View Source
• [2] Anslyn, E. V., & Dougherty, D. A. (2006). Modern Physical Organic Chemistry. University Science Books. Chapter on steric and electronic substituent parameters. View Source

Application Scenarios

Anticancer Hydrazone Library: N-Ethyl Sub-Series Synthesis

The target compound serves as the direct hydrazine precursor for synthesizing a sub-series of pyrrole-based hydrazones bearing the N-ethyl substituent. As demonstrated by Vladimirova et al. (2024), the N-alkyl chain length on the pyrrole hydrazone scaffold modulates both antiproliferative potency (IC₅₀ range 31.93–44.63 μM) and selectivity (SI 3.83–5.51 vs. cisplatin SI 0.38) in human melanoma SH-4 cells [1]. The ethyl variant occupies a strategic position in the SAR continuum between methyl and isopropyl, enabling medicinal chemistry teams to probe the steric and lipophilic tolerance of the target binding site without committing to the full steric bulk of the isopropyl group [1].

Antitubercular Hydrazone Lead Generation

The target compound can be converted to its corresponding hydrazide (via carboxylic acid activation and coupling) or used directly for hydrazone formation with substituted aldehydes. Bijev (2006) established that pyrrole hydrazones achieve up to 68% inhibition of M. tuberculosis H37Rv at 6.25 μg/mL, while the parent carbohydrazides are inactive (0% inhibition), confirming the essential role of hydrazone formation [2]. The ethyl substituent on the hydrazine group provides a distinct steric and electronic profile compared to previously explored methyl and unsubstituted hydrazides, potentially improving both activity and selectivity against the H37Rv strain [2].

Physicochemical Property-Tailored Building Block Procurement

For high-throughput parallel synthesis programs requiring systematic variation of N-alkyl hydrazine side chains, the ethyl variant (MW 211.26, clogP ~0.0–1.0) fills the property gap between the methyl (MW 197.24, lower clogP) and isopropyl (MW 225.29, higher clogP) analogs . This intermediate physicochemical profile is particularly valuable when constructing compound libraries intended to span a defined range of lipophilicity and molecular weight for oral bioavailability optimization, in accordance with Lipinski guidelines [3]. Procurement of all three N-alkyl variants enables full SAR matrix coverage.

Agrochemical Derivatization of Pyrrole-2-Carboxylic Acid Scaffold

Pyrrole-2-carboxylic acid derivatives have demonstrated insecticidal and acaricidal activities against Plutella xylostella, Spodoptera exigua, and Tetranychus cinnabarinus [4]. The target compound, bearing both a carboxylic acid handle and an N-ethylhydrazine group, can be elaborated into hydrazone or acylhydrazine derivatives for agrochemical screening. The ethyl substituent may confer favorable physicochemical properties (solubility, logP) for foliar uptake compared to the methyl or isopropyl analogs, though direct comparative agrochemical data for this specific compound remain to be generated.

Application

Selection Property

Validation Focus

N-Ethyl hydrazone anticancer SAR library

N-ethyl steric/electronic balance vs. methyl/isopropyl

Melanoma cell-model endpoint review; selectivity index comparison

Antitubercular hydrazone lead generation

Hydrazine-to-hydrazone conversion competence

M. tuberculosis H37Rv MIC screening in derived hydrazones

Physicochemical property-tailored building block procurement

Intermediate MW/logP/pKa profile

Lipinski compliance evaluation in parallel synthesis libraries

Agrochemical pyrrole-2-carboxylic acid derivatization

Carboxylic acid and N-ethylhydrazine handles

Foliar uptake and insecticidal/acaricidal screening assays

• [1] Vladimirova, S., Hristova, R., & Iliev, I. (2024). Synthesis, Cytotoxicity and Antiproliferative Effect of New Pyrrole Hydrazones. Molecules, 29(23), 5499. View Source
• [2] Bijev, A. (2006). Synthesis and preliminary screening of carbohydrazides and hydrazones of pyrrole derivatives as potential tuberculostatics. Arzneimittelforschung, 56(2), 96–103. View Source
• [3] Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. View Source
• [4] Design, Synthesis and Insecticidal, Acaricidal Activities of Novel Pyrrole-2-carboxylic Acid and Their Derivatives (2023). Chinese Journal of Organic Chemistry. View Source